Cas no 94369-26-3 (5'-Cytidylic acid,dimethyl ester (7CI,9CI))

• Product name: 5'-Cytidylic acid,dimethyl ester (7CI,9CI)
• CAS No: 94369-26-3
• MF: C₁₂H₉N₃O
• MW: 211.21936
• CID: 808366
• PubChem ID: 125150

5'-Cytidylic acid,dimethyl ester (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Cytidylic acid,dimethyl ester (7CI,9CI)
• cytidine-5'-O-dimethylphosphate
• 5'-Cytidylic acid, 2-(acetylamino)-3-O-(2-((2-((1-carboxy-3-((5,6-diamino-1-carboxy-6-oxohexyl)amino)-3-oxopropyl)amino)-1-methyl-2-oxoethyl)amino)-1-methyl-2-oxoethyl)-2-deoxy-, (1S-(1R*(S*(R*(S*))),5S*))-
• C-5-O-Dmp
• DTXSID90915593
• 94369-26-3
• [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dimethyl phosphate
• 1-[5-O-(Dimethoxyphosphoryl)pentofuranosyl]-4-imino-1,4-dihydropyrimidin-2-ol

• Inchi： InChI=1S/C11H18N3O8P/c1-19-23(18,20-2)21-5-6-8(15)9(16)10(22-6)14-4-3-7(12)13-11(14)17/h3-4,6,8-10,15-16H,5H2,1-2H3,(H2,12,13,17)/t6-,8-,9-,10-/m1/s1
• InChI Key： ZRWXTABCMCKYMY-PEBGCTIMSA-N
• SMILES： COP(=O)(OC)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O

Computed Properties

• Exact Mass: 351.083
• Monoisotopic Mass: 351.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų
• XLogP3: _2.3

Experimental Properties

• Density: 1.76
• Boiling Point: 561.4°Cat760mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.65